2-(2-tert-butylphenoxy)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide

• IUPAC Name: 2-(2-tert-butylphenoxy)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• InChI: InChI=1S/C22H26N2O2S/c1-14-9-10-15-16(12-23)21(27-19(15)11-14)24-20(25)13-26-18-8-6-5-7-17(18)22(2,3)4/h5-8,14H,9-11,13H2,1-4H3,(H,24,25)
• InChI Key: JYYDKIXRNQJWQU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)COC3=CC=CC=C3C(C)(C)C
• Molecular Formula: C22H26N2O2S
• Molecular Weight: 382.5 g/mol
• CAS No.: 347366-76-1

Description

2-(2-tert-butylphenoxy)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C22H26N2O2S and its molecular weight is 382.52. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

Research on the chemoselective acetylation of aminophenols, which share a structural motif with the compound , highlights its potential utility in the synthesis of intermediates for antimalarial drugs. The study by Magadum and Yadav (2018) demonstrated the use of Novozym 435 in catalyzing the acetylation process, emphasizing the relevance of such chemical transformations in drug development processes (Deepali B Magadum & G. Yadav, 2018).

Asymmetric Hydrogenation for Chiral Pharmaceuticals

The development of rigid P-chiral phosphine ligands with tert-butylmethylphosphino groups, as discussed by Imamoto et al. (2012), is pivotal for asymmetric hydrogenation, crucial in the synthesis of chiral pharmaceutical ingredients. This research suggests potential applications in enhancing the efficiency and selectivity of chemical reactions important for drug development (T. Imamoto et al., 2012).

Antioxidant Activity Studies

Investigations into the antioxidant activities of phenols and catechols, including compounds with tert-butyl groups, provide insights into the design of molecules with enhanced radical scavenging properties. The study by Barclay et al. (1999) on the H-atom donating activities of such molecules in various solvents underscores the importance of structural features in determining antioxidant effectiveness (L. Barclay, C. E. Edwards & M. Vinqvist, 1999).

Synthesis and Characterization of Novel Compounds

Research by Fuloria et al. (2009) on the synthesis and antimicrobial evaluation of novel imines and thiazolidinones derived from chloro-methylphenoxy acetohydrazide showcases the importance of novel synthetic routes in discovering potential antimicrobial agents. This aligns with the exploration of new chemical entities for pharmacological applications (N. Fuloria et al., 2009).